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Compound of Interest

Compound Name: Lanuginosine

Cat. No.: B1674493 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of lanuginosine, a naturally occurring

aporphine alkaloid.

While lanuginosine is not classified as a hazardous substance, adherence to proper

laboratory safety protocols is crucial to maintain a safe working environment and ensure

regulatory compliance.[1] This guide outlines the necessary steps for the appropriate disposal

of lanuginosine, based on currently available safety data.

Chemical and Safety Data Overview
The following table summarizes the key chemical and safety information for lanuginosine.
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Property Value Reference

Chemical Name Lanuginosine, Oxoxylopine [2][3]

CAS Number 23740-25-2 [1]

Molecular Formula C18H11NO4 [1][3][4][5]

Molecular Weight 305.28 g/mol [1][4]

Appearance Solid powder [4]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Hazardous Decomposition

Under fire conditions, may

decompose and emit toxic

fumes.

[1]

Lanuginosine Disposal Workflow
The following diagram illustrates the recommended step-by-step procedure for the safe

disposal of lanuginosine waste.

Preparation Disposal Procedure Finalization

Start: Lanuginosine Waste Generated
Wear Appropriate PPE:

- Safety Goggles
- Protective Gloves

- Impervious Clothing

1. Prioritize Safety Absorb liquid waste with
inert material (e.g., diatomite,

universal binders).

2. Contain Spill/Waste
Decontaminate surfaces

and equipment with alcohol.

3. Clean Area Collect all contaminated
materials in a suitable,

sealed container.

4. Secure Waste
Label the container clearly
as 'Lanuginosine Waste'.

5. Identify Waste Dispose of the container
in accordance with local,

state, and federal regulations.

6. Final Disposal

End
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Caption: Workflow for the safe disposal of lanuginosine waste.
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Experimental Protocols for Disposal
Specific chemical neutralization protocols for lanuginosine are not readily available, as it is not

classified as a hazardous substance. The primary disposal method involves absorption and

decontamination followed by disposal via a licensed waste management service.

Materials:

Inert absorbent material (e.g., diatomite, universal binders)

Alcohol (e.g., ethanol, isopropanol) for decontamination

Sealable waste containers

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Personal Protective Equipment: Before handling lanuginosine waste, ensure you are

wearing appropriate PPE, including safety goggles with side shields, protective gloves, and

impervious clothing.[1]

Containment of Liquid Waste: For solutions containing lanuginosine, absorb the liquid using

a finely-powdered, liquid-binding material such as diatomite or universal binders.[1]

Decontamination: Thoroughly decontaminate all surfaces and non-disposable equipment that

came into contact with lanuginosine by scrubbing with alcohol.[1]

Collection of Solid Waste: Carefully sweep up any solid lanuginosine powder, avoiding dust

formation.[1] Collect the solid waste and the used absorbent material into a suitable,

sealable container.

Labeling: Clearly label the waste container with the contents ("Lanuginosine Waste") and

any other information required by your institution's waste management policies.

Final Disposal: The final disposal of the sealed container must be conducted in accordance

with all prevailing country, federal, state, and local regulations.[1] Contact your institution's
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environmental health and safety (EHS) department for specific guidance on approved waste

disposal procedures. Do not allow the product to enter drains or water courses.[1]

Handling and Storage Precautions:

Avoid inhalation, and contact with eyes and skin.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Store lanuginosine in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1]

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of lanuginosine, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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